![molecular formula C18H20ClN5O5 B1682108 Sonedenoson CAS No. 131865-88-8](/img/structure/B1682108.png)
Sonedenoson
Overview
Description
Sonedenoson is a small molecule drug with the molecular formula C18H20ClN5O5 . It has been used in trials studying the treatment of Foot Ulcer, Diabetic and Diabetes Complications . The molecular weight of Sonedenoson is 421.8 g/mol .
Molecular Structure Analysis
Sonedenoson has a complex molecular structure. It has been studied using structural analysis, virtual screening, and molecular simulation approaches . These studies have helped to understand the dynamic behavior of the drug-protein complexes .Physical And Chemical Properties Analysis
Sonedenoson has a molecular weight of 421.84 and a monoisotopic mass of 421.1152965 . Its InChIKey is WUCQGGOGHZRELS-LSCFUAHRSA-N .Scientific Research Applications
Central Nervous System
Sonedenoson, as an adenosine receptor agonist, has therapeutic effects in the central nervous system . It can modulate a wide range of effects mediated by adenosine through its receptors .
Peripheral Tissues
In peripheral tissues, Sonedenoson can also have significant effects. The therapeutic effects of adenosine receptor agonists and antagonists or modulators are described in these tissues .
Inflammation Treatment
Adenosine receptor agonists, including Sonedenoson, are being developed for treating inflammation . They can help correct an energy imbalance during distress of an organ .
Pain Management
Sonedenoson could potentially be used in pain management. Adenosine receptor agonists have shown promise in this area .
Cancer Treatment
Research is being conducted on the use of Sonedenoson for cancer treatment. Adenosine receptor agonists are being explored for their potential in cancer therapy .
Treatment of Non-Alcoholic Steatohepatitis
Non-alcoholic steatohepatitis is another area where Sonedenoson is being studied. Adenosine receptor agonists are being developed for this purpose .
Angina Treatment
Sonedenoson could potentially be used in the treatment of angina. Adenosine receptor agonists can increase the blood supply to heart muscle, which could be beneficial in angina treatment .
Diabetic Foot Ulcers
Sonedenoson is being studied as a potential treatment for chronic, neuropathic, diabetic foot ulcers . The aim is to determine if Sonedenoson can safely promote healing of these ulcers .
Mechanism of Action
Sonedenoson is an investigational small molecule that has been used in trials studying the treatment of foot ulcer, diabetic and diabetes complications . It belongs to the class of organic compounds known as purine nucleosides .
Target of Action
Sonedenoson primarily targets the A2aR (Adenosine A2a receptor) . Adenosine receptors (ARs) are the major targets of caffeine and theophylline, comprising four receptor subtypes designated as A1, A2A, A2B, and A3 . These receptors function in the body’s response to conditions of pathology and stress associated with a functional imbalance, such as in the supply and demand of energy/oxygen/nutrients .
Mode of Action
It is known that sonedenoson forms hydrogen bonds with certain key residues . The interaction of AR agonists with plasma proteins may also influence the action of anti-platelet compounds .
Biochemical Pathways
Adenosine receptors are known to be involved in a variety of physiological processes, including pain, cardiac arrhythmias, myocardial perfusion imaging, cardiac ischemia, inflammation, and certain types of cancer .
Pharmacokinetics
The pharmacokinetics of a drug molecule play a crucial role in its bioavailability and efficacy .
Result of Action
It has been used in trials studying the treatment of foot ulcer, diabetic and diabetes complications .
Action Environment
It is known that environmental factors can impact the generalizability of evidence from the location in which the evidence was generated to the location to which the evidence is to be applied .
properties
IUPAC Name |
(2R,3R,4S,5R)-2-[6-amino-2-[2-(4-chlorophenyl)ethoxy]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN5O5/c19-10-3-1-9(2-4-10)5-6-28-18-22-15(20)12-16(23-18)24(8-21-12)17-14(27)13(26)11(7-25)29-17/h1-4,8,11,13-14,17,25-27H,5-7H2,(H2,20,22,23)/t11-,13-,14-,17-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUCQGGOGHZRELS-LSCFUAHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCOC2=NC(=C3C(=N2)N(C=N3)C4C(C(C(O4)CO)O)O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CCOC2=NC(=C3C(=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN5O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90157239 | |
Record name | Sonedenoson | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90157239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
421.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sonedenoson | |
CAS RN |
131865-88-8 | |
Record name | Sonedenoson [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0131865888 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sonedenoson | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB12443 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Sonedenoson | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90157239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SONEDENOSON | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2OT4KAG5JL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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